Cas no 1806932-91-1 (4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile)
4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile
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- Inchi: 1S/C9H6ClF3N2/c10-3-6-5(1-2-14)8(9(12)13)15-4-7(6)11/h4,9H,1,3H2
- InChI Key: DKBMBTSAHUHIDF-UHFFFAOYSA-N
- SMILES: ClCC1C(=CN=C(C(F)F)C=1CC#N)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 253
- XLogP3: 1.7
- Topological Polar Surface Area: 36.7
4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029031468-250mg |
4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile |
1806932-91-1 | 95% | 250mg |
$1,078.00 | 2022-03-31 | |
| Alichem | A029031468-500mg |
4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile |
1806932-91-1 | 95% | 500mg |
$1,853.50 | 2022-03-31 | |
| Alichem | A029031468-1g |
4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile |
1806932-91-1 | 95% | 1g |
$3,184.50 | 2022-03-31 |
4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile
Professional Introduction to 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile (CAS No. 1806932-91-1)
4-(Chloromethyl)-2-(
The molecular structure of 4-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile features a pyridine ring substituted with several key functional groups. The chloromethyl group at the 4-position provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various pharmacophores. Meanwhile, the presence of both difluoromethyl and fluoropyridine moieties enhances the compound's potential as a building block in drug discovery. These fluorinated groups are known to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates.
In recent years, there has been a surge in research focused on fluorinated heterocycles due to their broad spectrum of biological activities and favorable pharmacological profiles. Pyridine derivatives, in particular, have been extensively studied for their role in developing treatments for various diseases, including cancer, infectious diseases, and neurological disorders. The specific combination of substituents in 4-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile positions it as a versatile intermediate for synthesizing novel therapeutic agents.
The utility of this compound has been demonstrated in several cutting-edge research projects. For instance, studies have shown that derivatives of this scaffold can act as potent inhibitors of kinases and other enzymes involved in cancer progression. The chloromethyl group allows for further functionalization through reductive amination or nucleophilic addition reactions, enabling the creation of complex molecular architectures. Additionally, the difluoromethyl group can enhance the lipophilicity and binding affinity of drug candidates, making them more effective in vivo.
Recent advances in synthetic methodologies have further expanded the applications of 4-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce diverse aryl or heteroaryl groups at the reactive sites of this compound. These transformations have opened up new avenues for designing molecules with tailored biological activities.
The compound's potential extends beyond oncology; it has also shown promise in the development of antiviral and antibacterial agents. The fluorinated pyridine core is particularly attractive for these applications due to its ability to modulate enzyme interactions and improve drug delivery properties. Researchers are exploring its use as a precursor for synthesizing protease inhibitors and other antiviral compounds that target viral replication mechanisms.
In conclusion, 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-3-acetonitrile (CAS No. 1806932-91-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable tool for developing novel therapeutic agents across multiple disease areas. As synthetic chemistry continues to evolve, the applications of this compound are expected to expand even further, driving innovation in drug discovery and development.
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